Cas no 14660-91-4 (Neoxanthin)

Neoxanthin is a xanthophyll carotenoid found in green leafy vegetables and microalgae, recognized for its role as a precursor to abscisic acid in plants. Structurally, it features an allenic bond and epoxy group, contributing to its unique antioxidant properties. In research and industrial applications, Neoxanthin is valued for its potential in photoprotection, anti-inflammatory effects, and as a bioactive compound in nutraceuticals. Its ability to quench singlet oxygen and scavenge free radicals makes it relevant in studies involving oxidative stress mitigation. Due to its instability under light and heat, careful handling and storage are required to preserve its functional integrity.
Neoxanthin structure
Neoxanthin structure
Product Name:Neoxanthin
CAS No:14660-91-4
MF:C40H56O4
MW:600.870252609253
CID:183635
PubChem ID:5282217
Update Time:2025-06-09

Neoxanthin Chemical and Physical Properties

Names and Identifiers

    • b,b-Carotene-3,3',5(6H)-triol,6,7-didehydro-5',6'-epoxy-5',6'-dihydro-, (3S,3'S,5R,5'R,6R,6'S,9'-cis)-
    • b,b-Carotene-3,3',5(6H)-triol,6,7-didehydro-5',6'-epoxy-5',6'-dihydro-, (3S,3'S,5R,5'R,6R,6'S,...
    • Neoxanthin
    • NEOXANTHIN(AS) (In Solution)
    • NEOXANTHIN(AS) (In Solution) PrintBack
    • 9'-cis-Neoxanthin
    • all-trans-neoxanthin
    • cis-Neoxanthin
    • (3S,3′S,5R,5′R,6R,6′S,9′-cis)-6,7-Didehydro-5′,6′-epoxy-5′,6′-dihydro-β,β-carotene-3,3′,5(6H)-triol
    • 9′-cis-Neoxanthin
    • C13431
    • NEOXANTHIN(SH)
    • (3S,3'S,5R,5'R,6R,6'S,9'Z)-6,7-Didehydro-5',6'-epoxy-5,5',6,6'-tetrahydro-β,β-caroten-3,3',5-triol
    • (3S,3'S,5R,5'R,6S,6'R,9Z)-5,6-Epoxy-6',7'-didehydro-5,6,5',6'-tetrahydro-β,β-carotene-3,3',5'-triol
    • (3S,3'S,5R,5'R,6R,6'S,9'Z)-6,7-Didehydro-5',6'-epoxy-5,5',6,6'-tetrahydro-β,β-carotene-3,3',5-triol
    • b,β-Carotene-3,3',5(6H)-triol,6,7-didehydro-5',6'-epoxy-5',6'-dihydro-, (3S,3'S,5R,5'R,6R,6'S,9'-cis)-
    • CHEBI:35306
    • 1ST159341
    • Foliaxanthin
    • Trollixanthin
    • HY-N7523
    • 9c-neoxanthin
    • (1R,3R)-6-((3E,5E,7E,9E,11E,13E,15E,17E)-18-((1S,4R,6R)-4-HYDROXY-2,2,6-TRIMETHYL-7-OXABICYCLO(4.1.0)HEPT-1-YL)-3,7,12,16-TETRAMETHYLOCTADECA-1,3,5,7,9,11,13,15,17-NONAENYLIDENE)-1,5,5-TRIMETHYLCYCLOHEXANE-1,3-DIOL
    • 14660-91-4
    • LMPR01070291
    • CS-0131634
    • Trolliflor
    • UNII-KK8M5T48AI
    • Q27104309
    • CCRIS 7560
    • (3S,5R,6R,3'S,5'R,6'S)-9'-cis-6,7-didehydro-5,6,5',6'-tetrahydro-5',6'-epoxy-beta,beta-carotene-3,5,3'-triol
    • (9'Z)-NEOXANTHIN
    • KK8M5T48AI
    • (3S,3'S,5R,5'R,6'S,9'CIS)-6,7-DIDEHYDRO-5,5',6,6'-TETRAHYDRO-5',6'-EPOXY-.BETA.,.BETA.-CAROTENE-3,3',5-TRIOL
    • .BETA.-CAROTENE, 6,7-DIDEHYDRO-5',6'-EPOXY-5,5',6,6'-TETRAHYDRO-3,3',5-TRIHYDROXY-, (3S,3'S,5'R,6'S)-
    • FD876F35-DAB5-457B-8E95-04A3DD3BEBB6
    • 9cNeox
    • DTXSID701318362
    • Neoxanthine
    • (3S,3'S,5R,5'R,6R,6'S,8R,9'cis)-6,7-didehydro-5,5',6,6'-tetrahydro-5',6'-epoxy-beta,beta-carotene-3,3',5-triol
    • beta,beta-Carotene, 6,7-didehydro-5',6'-epoxy-5,5',6,6'-tetrahydro-3,3',5-trihydroxy-, (3S,3'S,5R,5'R,6R,6'S,9'-cis)-
    • (1R,3R)-6-{(3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1S,4R,6R)-4-HYDROXY-2,2,6-TRIMETHYL-7-OXABICYCLO[4.1.0]HEPT-1-YL]-3,7,12,16-TETRAMETHYLOCTADECA-1,3,5,7,9,11,13,15,17-NONAENYLIDENE}-1,5,5-TRIMETHYLCYCLOHEXANE-1,3-DIOL
    • .BETA.,.BETA.-CAROTENE, 6,7-DIDEHYDRO-5',6'-EPOXY-5,5',6,6'-TETRAHYDRO-3,3',5-TRIHYDROXY-, (3S,3'S,5R,5'R,6R,6'S,9'-CIS)-
    • 6,7-Didehydro-5',6'-epoxy-5,5',6,6'-tetrahydro-b,b-carotene-3,3',5-triol
    • .BETA.,.BETA.-CAROTENE-3,3',5(6H)-TRIOL, 6,7-DIDEHYDRO-5',6'-EPOXY-5',6'-DIHYDRO-, (3S,3'S,5R,5'R,6R,6'S,9'-CIS)-
    • 9'Z-(6R)-NEOXANTHIN
    • (3S,5R,6R,3'S,5'R,6'S)-5',6'-EPOXY-6,7-DIDEHYDRO- 5,6,5',6'-TETRAHYDRO-.BETA.,.BETA.-CAROTENE-3,5,3'-TRIOL, 9'-CIS-NEOXANTHIN
    • 9-cis-Neoxanthin
    • Folioxanthin
    • G16260
    • CHEBI:25501
    • DA-76099
    • (3S,3'S,5R,5'R,6'S,9'CIS)-6,7-DIDEHYDRO-5,5',6,6'-TETRAHYDRO-5',6'-EPOXY-BETA,BETA-CAROTENE-3,3',5-TRIOL
    • PGYAYSRVSAJXTE-FTLOKQSXSA-N
    • (3S,5R,6R,3'S,5'R,6'S)-5',6'-EPOXY-6,7-DIDEHYDRO-5,6,5',6'-TETRAHYDRO-.BETA.,.BETA.-CAROTENE-3,5,3'-TRIOL, 9'-CIS-NEOXANTHIN
    • (3S,5R,6R,3'S,5'R,6'S)-5',6'-EPOXY-6,7-DIDEHYDRO-5,6,5',6'-TETRAHYDRO-BETA,BETA-CAROTENE-3,5,3'-TRIOL, 9'-CIS-NEOXANTHIN
    • BETA,BETA-CAROTENE-3,3',5(6H)-TRIOL, 6,7-DIDEHYDRO-5',6'-EPOXY-5',6'-DIHYDRO-, (3S,3'S,5R,5'R,6R,6'S,9'-CIS)-
    • BETA-CAROTENE, 6,7-DIDEHYDRO-5',6'-EPOXY-5,5',6,6'-TETRAHYDRO-3,3',5-TRIHYDROXY-, (3S,3'S,5'R,6'S)-
    • neoxanthin, (trans)-isomer
    • Inchi: 1S/C40H56O4/c1-29(17-13-19-31(3)21-22-35-36(5,6)25-33(41)27-38(35,9)43)15-11-12-16-30(2)18-14-20-32(4)23-24-40-37(7,8)26-34(42)28-39(40,10)44-40/h11-21,23-24,33-34,41-43H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,24-23+,29-15+,30-16+,31-19+,32-20-/t22?,33-,34-,38+,39+,40-/m0/s1
    • InChI Key: PGYAYSRVSAJXTE-FTLOKQSXSA-N
    • SMILES: O1[C@]2(C)C[C@H](CC(C)(C)[C@]12/C=C/C(=C\C=C\C(=C\C=C\C=C(/C)\C=C\C=C(/C)\C=C=C1[C@@](C)(C[C@H](CC1(C)C)O)O)\C)/C)O

Computed Properties

  • Exact Mass: 602.43400
  • Monoisotopic Mass: 600.418
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 9
  • Complexity: 1380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 8
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.7
  • Topological Polar Surface Area: 73.2A^2

Experimental Properties

  • Density: 1.06
  • Boiling Point: 733.3 °C at 760 mmHg
  • Flash Point: 397.3 °C
  • Refractive Index: 1.573
  • PSA: 73.22000
  • LogP: 8.95340

Neoxanthin Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

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Additional information on Neoxanthin

Neoxanthin: A Comprehensive Overview

Neoxanthin (CAS No. 14660-91-4) is a naturally occurring carotenoid pigment found in various plants, particularly in green leaves. It belongs to the class of tetraterpenoids, which are derived from isoprene units. Neoxanthin plays a crucial role in photosynthesis by acting as an accessory pigment, absorbing light energy and transferring it to chlorophyll a. Recent studies have highlighted its potential applications in the fields of nutrition, cosmetics, and pharmaceuticals due to its unique chemical properties and bioactivity.

The molecular structure of neoxanthin consists of a conjugated system of alternating single and double bonds, which gives it its characteristic color and light-absorbing properties. This structure also contributes to its stability under various environmental conditions. Researchers have been exploring the biosynthesis pathway of neoxanthin, focusing on the enzymes involved in its production. For instance, the gene encoding for phytoene synthase has been identified as a key player in the biosynthesis of carotenoids, including neoxanthin.

One of the most promising areas of research on neoxanthin is its antioxidant properties. Antioxidants are essential for neutralizing reactive oxygen species (ROS), which are harmful molecules that can damage cellular components and contribute to aging and diseases such as cancer and cardiovascular disorders. Studies have shown that neoxanthin exhibits potent antioxidant activity, making it a potential candidate for use in functional foods and dietary supplements.

In addition to its antioxidant properties, neoxanthin has been found to possess anti-inflammatory effects. Chronic inflammation is a underlying factor in many diseases, including arthritis, diabetes, and neurodegenerative disorders. Experimental studies have demonstrated that neoxanthin can inhibit the production of pro-inflammatory cytokines, suggesting its potential therapeutic applications.

The application of neoxanthin in the cosmetics industry is another area of growing interest. Due to its ability to protect against UV-induced damage and its anti-aging properties, neoxanthin is being considered as a natural ingredient in sunscreens and anti-aging products. Recent advancements in extraction techniques have made it possible to isolate neoxanthin from plant sources more efficiently, making it more accessible for commercial use.

Furthermore, neoxanthin has been studied for its role in improving human health. Clinical trials have shown that supplementation with carotenoids, including neoxanthin, can enhance immune function and reduce the risk of certain chronic diseases. These findings underscore the importance of incorporating neoxanthin-rich foods into one's diet or considering it as a dietary supplement.

In conclusion, neoxanthin (CAS No. 14660-91-4) is a versatile compound with significant potential in various fields due to its unique chemical properties and bioactivity. Ongoing research continues to uncover new insights into its functions and applications, paving the way for innovative uses in nutrition, cosmetics, and medicine.

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